3-{5-[(3-methyl-2-thienyl)methyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl}propanoic acid

• IUPAC Name: 3-[5-[(3-methylthiophen-2-yl)methyl]-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-yl]propanoic acid
• InChI: InChI=1S/C15H19N3O2S/c1-11-4-7-21-14(11)10-17-5-6-18-13(9-17)8-12(16-18)2-3-15(19)20/h4,7-8H,2-3,5-6,9-10H2,1H3,(H,19,20)
• InChI Key: QWFFVENGZAJQTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CN2CCN3C(=CC(=N3)CCC(=O)O)C2
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol

Description

3-{5-[(3-methyl-2-thienyl)methyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl}propanoic acid is a useful research compound. Its molecular formula is C15H19N3O2S and its molecular weight is 305.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 305.11979803 g/mol and the complexity rating of the compound is 382. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Catalysis

Sulfuric Acid ([3-(3-Silicapropyl)sulfanyl]propyl)ester has been employed as a recyclable catalyst for condensation reactions, suggesting potential catalytic applications for similar sulfur-containing compounds in organic synthesis and material science (Tayebi et al., 2011).

Synthesis of Heterocyclic Compounds

Research on α,α-Dioxoketene dithioacetals as starting materials for the synthesis of polysubstituted pyridines indicates the utility of sulfur and nitrogen-containing compounds in constructing complex heterocycles, which can be applied in pharmaceuticals and agrochemicals (Abu-shanab et al., 1994).

Synthesis and Cyclizations

N-(Thieno[2,3-b]pyridin-3-yl)cyanoacetamides synthesis and their reactions demonstrate the potential for creating diverse heterocyclic frameworks, which could be exploited in drug discovery and materials science (Chigorina et al., 2019).

Green Chemistry

The use of isonicotinic acid as a dual and biological organocatalyst for the preparation of pyrano[2,3-c]pyrazoles showcases the importance of environmentally benign methods in synthesizing nitrogen-containing heterocycles, pointing to sustainable approaches in chemical synthesis (Zolfigol et al., 2013).

Antimicrobial and Anticancer Activities

Research into the synthesis, characterization, and evaluation of new pyridines derived from pyridine-3-carbonitriles for antimicrobial and anticancer activities illustrates the potential biomedical applications of pyridine and thienyl compounds, suggesting avenues for the development of new therapeutics (Elewa et al., 2021).

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended to be a drug or a biologically active compound, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. If it shows promising biological activity, it could be further developed and studied as a potential drug.